Cas no 953984-04-8 (2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine)

• Product Name: 2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine
• CAS No: 953984-04-8
• MF: C₁₈H₁₆F₃NO₂
• MW: 335.320355415344
• CID: 6101253
• PubChem ID: 16894680
• Update Time: 2025-05-21

2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine
• (2-phenylmorpholin-4-yl)-[2-(trifluoromethyl)phenyl]methanone
• (2-phenylmorpholino)(2-(trifluoromethyl)phenyl)methanone
• VU0630289-1
• F5027-0038
• 2-phenyl-4-[2-(trifluoromethyl)benzoyl]morpholine
• 953984-04-8
• AKOS016521052

• Inchi： 1S/C18H16F3NO2/c19-18(20,21)15-9-5-4-8-14(15)17(23)22-10-11-24-16(12-22)13-6-2-1-3-7-13/h1-9,16H,10-12H2
• InChI Key： RDIXJKDIRYYBET-UHFFFAOYSA-N
• SMILES： C(N1CCOC(C2=CC=CC=C2)C1)(C1=CC=CC=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 335.11331324g/mol
• Monoisotopic Mass: 335.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine

Introduction to 2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine (CAS No. 953984-04-8)

2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 953984-04-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications.

The molecular structure of 2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a phenyl ring, a benzoyl moiety, and a morpholine scaffold creates a framework that is conducive to various pharmacological effects. Specifically, the trifluoromethyl group attached to the benzoyl moiety enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel morpholine derivatives due to their demonstrated efficacy in modulating biological pathways. The compound 2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine has been investigated for its potential role in inhibiting specific enzymes and receptors involved in inflammatory and neurological disorders. Preliminary studies suggest that this molecule may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins.

The morpholine scaffold is particularly noteworthy for its ability to enhance binding affinity and selectivity, which are essential for developing drugs with minimal side effects. By integrating this moiety with the benzoyl group, researchers aim to create compounds that can effectively target disease-causing pathways while maintaining high specificity. The trifluoromethyl substitution further refines these properties by improving the compound's pharmacokinetic profile, including its solubility and bioavailability.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in drug development. The synthesis and characterization of 2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine have provided valuable insights into how structural modifications can influence biological activity. For instance, computational modeling and experimental validation have shown that slight alterations in the position or type of substituents can significantly impact the compound's efficacy and selectivity.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Morpholine derivatives have been explored for their ability to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) therapies. The structural features of 2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine, particularly the combination of the phenyl ring and morpholine scaffold, may facilitate its penetration into neural tissues, thereby addressing conditions such as epilepsy or neurodegenerative diseases.

Moreover, the trifluoromethyl group plays a crucial role in enhancing the metabolic stability of the compound, which is often a limiting factor in drug development. By reducing susceptibility to enzymatic degradation, this substitution allows for prolonged half-life and improved therapeutic efficacy. This characteristic is particularly advantageous for chronic conditions that require long-term treatment regimens.

The synthesis of 2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing complex molecular frameworks with high enantioselectivity.

In conclusion, 2-phenyl-4-2-(trifluoromethyl)benzoylmorpholine (CAS No. 953984-04-8) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The integration of a phenyl ring, benzoyl moiety, and morpholine scaffold, along with strategic substitutions such as the trifluoromethyl group, enhances its pharmacological profile making it a valuable candidate for further development. As research continues to uncover new therapeutic applications, this compound holds great potential for addressing various medical conditions with improved efficacy and selectivity.